Cas no 13112-65-7 (1,1-dibutoxypentane)

• Product Name: 1,1-dibutoxypentane
• CAS No: 13112-65-7
• MF: C₁₃H₂₈O₂
• MW: 216.360224723816
• CID: 1232018
• PubChem ID: 22011445
• Update Time: 2025-06-11

1,1-dibutoxypentane Chemical and Physical Properties

Names and Identifiers

• 1,1-dibutoxypentane
• LogP
• Pentanal dibutyl acetal
• Valeraldehyde dibutyl acetal
• SCHEMBL7531962
• AS-82528
• E77660
• CHEBI:173624
• DTXSID50156905
• FEMA no. 4375
• Valeraldehyde, dibutyl acetal
• UNII-FNB1D5PS4H
• 13112-65-7
• Pentane, 1,1-dibutoxy-
• FNB1D5PS4H
• Q27278089
• DTXCID0079396

• Inchi： 1S/C13H28O2/c1-4-7-10-13(14-11-8-5-2)15-12-9-6-3/h13H,4-12H2,1-3H3
• InChI Key： LDJYPEMHNQONGS-UHFFFAOYSA-N
• SMILES： O(CCCC)C(CCCC)OCCCC

Computed Properties

• Exact Mass: 216.20904
• Monoisotopic Mass: 216.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• FEMA: 4375 | VALERALDEHYDE DIBUTYL ACETAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,1-dibutoxypentane

Introduction to 1,1-dibutoxypentane (CAS No. 13112-65-7) and Its Applications in Modern Chemical Research

1,1-dibutoxypentane, with the chemical formula C₁₁H₂₂O₂ and CAS number 13112-65-7, is a versatile organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, characterized by its two butyl ether groups attached to a pentane backbone, exhibits unique physicochemical properties that make it valuable in various synthetic and analytical processes. The molecular structure of 1,1-dibutoxypentane contributes to its low toxicity and high solvency, which are critical factors in its utilization across multiple sectors.

The compound's solubility profile allows it to act as an effective solvent in the formulation of paints, coatings, and adhesives, where it enhances the performance and longevity of these materials. Additionally, its stability under a range of temperatures makes it suitable for use in refrigerants and heat transfer fluids. The growing demand for environmentally friendly solvents has positioned 1,1-dibutoxypentane as a promising alternative to traditional volatile organic compounds (VOCs), aligning with global efforts to reduce chemical waste and environmental impact.

In recent years, researchers have been exploring the potential of 1,1-dibutoxypentane in pharmaceutical synthesis. Its ability to act as a protecting group in peptide coupling reactions has been particularly noteworthy. The compound's stability under basic conditions while remaining reactive under acidic conditions makes it an ideal candidate for facilitating selective reactions in drug development. Furthermore, studies have indicated that 1,1-dibutoxypentane can enhance the yield and purity of certain pharmaceutical intermediates, thereby streamlining the synthetic pathways for life-saving medications.

The agrochemical industry has also benefited from the incorporation of 1,1-dibutoxypentane into pesticide formulations. Its role as a synergist in insecticidal mixtures has been demonstrated to improve the efficacy of active ingredients while minimizing environmental persistence. This dual benefit is particularly crucial in modern agriculture, where sustainable practices are increasingly prioritized. The compound's compatibility with other agrochemicals ensures that it can be seamlessly integrated into existing production processes without compromising performance.

Advances in polymer science have further highlighted the significance of 1,1-dibutoxypentane as a monomer or additive. Its incorporation into polyurethane resins has shown improvements in thermal stability and mechanical strength, making it valuable for high-performance materials used in automotive and aerospace industries. The compound's ability to modify polymer properties without significantly altering processing conditions underscores its industrial relevance.

The analytical chemistry domain has leveraged 1,1-dibutoxypentane as a reference standard and internal standard in gas chromatography (GC) and liquid chromatography (LC) techniques. Its well-characterized retention time and peak shape provide researchers with a reliable tool for quantitative analysis. Recent developments have even suggested its use in mass spectrometry as a derivatization agent for enhancing detection sensitivity in complex mixtures.

From an environmental perspective, the biodegradability of 1,1-dibutoxypentane is a critical factor that distinguishes it from many conventional solvents. Studies have shown that under controlled conditions, the compound undergoes degradation through microbial action into less harmful byproducts. This characteristic aligns with regulatory standards aimed at minimizing ecological footprints and promoting green chemistry initiatives.

The future prospects of 1,1-dibutoxypentane are promising, with ongoing research focusing on expanding its applications into emerging fields such as nanotechnology and renewable energy storage. Its potential role as a carrier fluid for lithium-ion battery electrolytes is an area of active investigation due to its dielectric properties and thermal stability. Such innovations not only enhance energy efficiency but also contribute to advancements in sustainable energy solutions.

In conclusion, 1 , 1 - dibutoxypentane ( CAS No . 13112 - 65 - 7 ) stands out as a multifaceted compound with broad utility across multiple industries . Its unique properties , coupled with its environmental compatibility , make it a cornerstone material in modern chemical applications . As research continues to uncover new possibilities , the significance of this compound is poised to grow even further , driving innovation and sustainability in countless domains .